Cas no 885-46-1 (3-Methyl-1-p-tolyl-1H-pyrazole-5-carboxylic Acid)

• Product Name: 3-Methyl-1-p-tolyl-1H-pyrazole-5-carboxylic Acid
• CAS No: 885-46-1
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD05150584
• CID: 993213
• PubChem ID: 2769594
• Update Time: 2025-06-09

3-Methyl-1-p-tolyl-1H-pyrazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-p-tolyl-2h-pyrazole-3-carboxylic acid
• 3-Methyl-1-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid
• 3-Methyl-1-P-Tolyl-1h-Pyrazole-5-Carboxylic Acid
• 885-46-1
• 5-methyl-2-(4-methylphenyl)pyrazole-3-carboxylic Acid
• DTXSID50377779
• AKOS016392116
• MFCD05150584
• SCHEMBL1340789
• CS-0207022
• 3-Methyl-1-(p-tolyl)-1H-pyrazole-5-carboxylic acid
• BS-29754
• LKRSFZWSZCSMOZ-UHFFFAOYSA-N
• FT-0733763
• 3-Methyl-1-p-tolyl-1H-pyrazole-5-carboxylic Acid

• MDL： MFCD05150584
• Inchi： 1S/C12H12N2O2/c1-8-3-5-10(6-4-8)14-11(12(15)16)7-9(2)13-14/h3-7H,1-2H3,(H,15,16)
• InChI Key： LKRSFZWSZCSMOZ-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C)=NN1C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 392.3±30.0 °C at 760 mmHg
• Flash Point: 191.1±24.6 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-Methyl-1-p-tolyl-1H-pyrazole-5-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Methyl-1-p-tolyl-1H-pyrazole-5-carboxylic Acid

Introduction to 3-Methyl-1-p-tolyl-1H-pyrazole-5-carboxylic Acid (CAS No. 885-46-1)

3-Methyl-1-p-tolyl-1H-pyrazole-5-carboxylic Acid (CAS No. 885-46-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The unique structural features of 3-Methyl-1-p-tolyl-1H-pyrazole-5-carboxylic Acid make it a valuable candidate for the development of novel therapeutic agents.

The chemical structure of 3-Methyl-1-p-tolyl-1H-pyrazole-5-carboxylic Acid consists of a pyrazole ring substituted with a methyl group at the 3-position and a p-tolyl group at the 1-position. The carboxylic acid functionality at the 5-position imparts additional reactivity and functional versatility to the molecule. This combination of substituents results in a compound with a high degree of chemical stability and solubility, making it suitable for various synthetic transformations and biological applications.

In recent years, significant progress has been made in understanding the biological activities and potential therapeutic applications of 3-Methyl-1-p-tolyl-1H-pyrazole-5-carboxylic Acid. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings have sparked interest in its potential use as an anti-inflammatory agent in the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-Methyl-1-p-tolyl-1H-pyrazole-5-carboxylic Acid has also been investigated for its analgesic effects. Research has demonstrated that this compound can effectively reduce pain sensitivity in animal models, suggesting its potential as a non-opioid analgesic. This is particularly important given the growing concern over opioid addiction and the need for safer pain management options.

The antipyretic activity of 3-Methyl-1-p-tolyl-1H-pyrazole-5-carboxylic Acid has also been explored. Studies have shown that it can lower body temperature in fever-induced models, making it a promising candidate for the development of new antipyretic drugs. This property is especially relevant in light of the ongoing global health challenges posed by infectious diseases that cause fever.

In addition to its direct biological activities, 3-Methyl-1-p-tolyl-1H-pyrazole-5-carboxylic Acid has been used as a building block in the synthesis of more complex molecules with enhanced therapeutic potential. For example, researchers have synthesized derivatives of this compound that exhibit improved pharmacokinetic properties and higher selectivity for specific biological targets. These derivatives have shown promise in preclinical studies for treating various diseases, including cancer and neurodegenerative disorders.

The synthesis of 3-Methyl-1-p-tolyl-1H-pyrazole-5-carboxylic Acid typically involves multistep reactions starting from readily available starting materials. Common synthetic routes include the reaction of an appropriate hydrazine with an α-haloketone or ester, followed by cyclization to form the pyrazole ring. The carboxylic acid functionality can be introduced through subsequent oxidation steps or through direct synthesis from appropriately substituted precursors.

The physicochemical properties of 3-Methyl-1-p-tolyl-1H-pyrazole-5-carboxylic Acid, such as its melting point, solubility, and stability, have been well-characterized. These properties are crucial for optimizing its formulation and delivery methods in pharmaceutical applications. For instance, its good solubility in polar solvents makes it suitable for oral administration, while its stability under physiological conditions ensures effective drug delivery to target tissues.

Clinical trials involving compounds derived from 3-Methyl-1-p-tolyl-1H-pyrazole-5-carboxylic Acid are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results have been promising, with several compounds showing favorable pharmacological profiles and minimal side effects. These findings underscore the potential of this class of compounds to address unmet medical needs and improve patient outcomes.

In conclusion, 3-Methyl-1-p-tolyl-1H-pyrazole-5-carboxylic Acid (CAS No. 885-46-1) is a multifaceted compound with a wide range of biological activities and therapeutic potentials. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a significant role in advancing healthcare solutions for various diseases.